Cas no 478828-52-3 (1H-indazol-5-ylmethanol)

• Product Name: 1H-indazol-5-ylmethanol
• CAS No: 478828-52-3
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD04038636
• CID: 324573
• PubChem ID: 1514190
• Update Time: 2025-10-29

1H-indazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (1H-indazol-5-yl)methanol
• 1H-Indazole-5-methanol
• 5-(Hydroxymethyl)-1H-indazole
• 5-HYDROXYMETHYL-1H-INDAZOLE
• 1H-indazol-5-ylmethanol
• 5-Hydroxymethyl-1H-indazole, AldrichCPR
• 478828-52-3
• 1H-indazole-5-ylmethanol
• CS-W020723
• PS-4769
• UIXLZPHPSJUXBX-UHFFFAOYSA-N
• A7308
• DTXSID60363805
• AM803942
• J-500187
• MFCD04038636
• PB23384
• BCP23470
• AC-29559
• EN300-190345
• (1H-Indazol-5-yl)-methanol
• FT-0670324
• SY035920
• AKOS005256096
• SCHEMBL1362997
• DB-070874
• 2H-indazol-5-ylmethanol

• MDL： MFCD04038636
• Inchi： 1S/C8H8N2O/c11-5-6-1-2-8-7(3-6)4-9-10-8/h1-4,11H,5H2,(H,9,10)
• InChI Key： UIXLZPHPSJUXBX-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=C(C=NN2)C=1

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.9A^2

Experimental Properties

• Density: 1.360±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 380.3°C at 760 mmHg
• Flash Point: 183.8°C
• Refractive Index: 1.721
• Solubility: Slightly soluble (11 g/l) (25 º C),
• PSA: 48.91000
• LogP: 1.05520

1H-indazol-5-ylmethanol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1H-indazol-5-ylmethanol

Recent Advances in the Study of 478828-52-3 and 1H-indazol-5-ylmethanol in Chemical Biology and Pharmaceutical Research

The chemical compound 478828-52-3 and its derivative, 1H-indazol-5-ylmethanol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, particularly in the context of kinase inhibition and targeted cancer therapies. This research brief aims to synthesize the latest findings related to these compounds, providing a comprehensive overview of their biological activity, synthetic pathways, and therapeutic potential.

Recent studies have highlighted the role of 1H-indazol-5-ylmethanol as a key intermediate in the synthesis of small-molecule inhibitors targeting various kinases. Its structural motif, featuring an indazole core, is frequently employed in the design of compounds with high selectivity and potency. Researchers have explored its utility in the development of inhibitors for kinases such as PI3K, mTOR, and CDKs, which are critical targets in oncology. The compound's ability to serve as a versatile building block in medicinal chemistry has been further validated by its incorporation into several preclinical candidates.

In addition to its synthetic applications, 1H-indazol-5-ylmethanol has been investigated for its direct biological effects. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory activity against certain cancer cell lines, though the exact mechanism of action remains under investigation. The compound's pharmacokinetic properties, including its solubility and metabolic stability, have also been a focus of recent research, as these factors are crucial for its potential translation into clinical use.

The chemical identifier 478828-52-3, often associated with 1H-indazol-5-ylmethanol, has been referenced in several patent applications and academic publications. These documents describe innovative synthetic routes to produce the compound with high yield and purity, as well as its subsequent derivatization for various therapeutic applications. Notably, recent advancements in catalytic methods have enabled more efficient and sustainable production of 1H-indazol-5-ylmethanol, addressing previous challenges related to scalability and cost.

Looking ahead, the continued exploration of 478828-52-3 and 1H-indazol-5-ylmethanol is expected to yield further insights into their pharmacological profiles and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of novel compounds derived from these scaffolds, potentially leading to breakthrough therapies in oncology and other disease areas. This research brief underscores the importance of these compounds in contemporary drug discovery and highlights the need for ongoing investigation into their properties and applications.